Cycloheptaneacetic acid, 2-(dimethylamino)ethyl ester, (E)-2-butenedio ate (1:1)
Cycloheptaneacetic acid, 2-(dimethylamino)ethyl ester, (E)-2-butenedio ate (1:1)
Brand Name:
Vulcanchem
CAS No.:
129320-13-4
VCID:
VC0164899
InChI:
InChI=1S/C13H25NO2.C4H4O4/c1-14(2)9-10-16-13(15)11-12-7-5-3-4-6-8-12;5-3(6)1-2-4(7)8/h12H,3-11H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CN(C)CCOC(=O)CC1CCCCCC1.C(=CC(=O)O)C(=O)O
Molecular Formula:
C13H25NO2.C4H4O4
Molecular Weight:
343.4 g/mol
Cycloheptaneacetic acid, 2-(dimethylamino)ethyl ester, (E)-2-butenedio ate (1:1)
CAS No.: 129320-13-4
Main Products
VCID: VC0164899
Molecular Formula: C13H25NO2.C4H4O4
Molecular Weight: 343.4 g/mol
| CAS No. | 129320-13-4 |
|---|---|
| Product Name | Cycloheptaneacetic acid, 2-(dimethylamino)ethyl ester, (E)-2-butenedio ate (1:1) |
| Molecular Formula | C13H25NO2.C4H4O4 |
| Molecular Weight | 343.4 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;2-(dimethylamino)ethyl 2-cycloheptylacetate |
| Standard InChI | InChI=1S/C13H25NO2.C4H4O4/c1-14(2)9-10-16-13(15)11-12-7-5-3-4-6-8-12;5-3(6)1-2-4(7)8/h12H,3-11H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChIKey | ADRXUDOECUCYFV-WLHGVMLRSA-N |
| Isomeric SMILES | CN(C)CCOC(=O)CC1CCCCCC1.C(=C/C(=O)O)\C(=O)O |
| SMILES | CN(C)CCOC(=O)CC1CCCCCC1.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CN(C)CCOC(=O)CC1CCCCCC1.C(=CC(=O)O)C(=O)O |
| Synonyms | Cycloheptaneacetic acid, 2-(dimethylamino)ethyl ester, (E)-2-butenedio ate (1:1) |
| PubChem Compound | 6449146 |
| Last Modified | Nov 11 2021 |
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